Cas no 102855-12-9 (2,4,6,8,10,12,14-Hexadecaheptaenoicacid, 3,7,11,15-tetramethyl-, (2E,4E,6E,8E,10E,12E)-)

• Product Name: 2,4,6,8,10,12,14-Hexadecaheptaenoicacid, 3,7,11,15-tetramethyl-, (2E,4E,6E,8E,10E,12E)-
• CAS No: 102855-12-9
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 204287
• PubChem ID: 54001166
• Update Time: 2025-04-19

2,4,6,8,10,12,14-Hexadecaheptaenoicacid, 3,7,11,15-tetramethyl-, (2E,4E,6E,8E,10E,12E)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8,10,12,14-Hexadecaheptaenoicacid, 3,7,11,15-tetramethyl-, (2E,4E,6E,8E,10E,12E)-
• 3,7,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenoic acid
• 2,4,6,8,10,12,14-Hexadecaheptaenoicacid, 3,7,11,15-tetramethyl-, (all-E)-
• Ro 10-0733
• 102855-12-9
• DTXSID50708281

• Inchi： 1S/C20H26O2/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-19(5)15-20(21)22/h6-15H,1-5H3,(H,21,22)
• InChI Key： KLSHBFNCVOKELW-UHFFFAOYSA-N
• SMILES： OC(C=C(C)C=CC=C(C)C=CC=C(C)C=C/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 298.19338
• Monoisotopic Mass: 298.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 6
• XLogP3: 7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3